Cas no 1881590-69-7 (benzyl N-(2-methoxypyridin-4-yl)carbamate)

• Product Name: benzyl N-(2-methoxypyridin-4-yl)carbamate
• CAS No: 1881590-69-7
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6294233
• PubChem ID: 130581190
• Update Time: 2025-10-25

benzyl N-(2-methoxypyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7247264
• benzyl N-(2-methoxypyridin-4-yl)carbamate
• 1881590-69-7

• Inchi： 1S/C14H14N2O3/c1-18-13-9-12(7-8-15-13)16-14(17)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,15,16,17)
• InChI Key： ZWQGZMQGKUAQBI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=C(C=1)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.4Ų

Additional information on benzyl N-(2-methoxypyridin-4-yl)carbamate

Introduction to Benzyl N-(2-methoxypyridin-4-yl)carbamate (CAS No. 1881590-69-7)

Benzyl N-(2-methoxypyridin-4-yl)carbamate, a compound with the chemical identifier CAS No. 1881590-69-7, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of carbamates, which are known for their diverse biological activities and applications in medicinal chemistry. The structural features of Benzyl N-(2-methoxypyridin-4-yl)carbamate make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of this compound consists of a benzyl group attached to a carbamate moiety, which is further linked to a 2-methoxypyridine ring. The presence of the 2-methoxypyridine moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. This pyridine derivative is known for its ability to interact with various biological targets, making it a versatile component in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The Benzyl N-(2-methoxypyridin-4-yl)carbamate structure has shown promise in this area, particularly in the context of potential applications as an intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier and interact with neuronal receptors has been a focus of several research studies.

One of the most compelling aspects of Benzyl N-(2-methoxypyridin-4-yl)carbamate is its potential as a tool for investigating the mechanisms underlying various diseases. Researchers have utilized this compound to explore its interactions with enzymes and receptors involved in neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The 2-methoxypyridine moiety, in particular, has been identified as a key region for binding to specific targets, which could lead to the development of more effective treatments.

The synthesis of Benzyl N-(2-methoxypyridin-4-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the 2-methoxypyridine derivative, which is then coupled with benzyl carbamate under controlled conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of this process.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of Benzyl N-(2-methoxypyridin-4-yl)carbamate. Molecular modeling studies have provided insights into its binding affinity and interactions with biological targets. These computational approaches have helped researchers predict potential drug-like properties and optimize the structure for better efficacy.

The pharmacological profile of Benzyl N-(2-methoxypyridin-4-yl)carbamate has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with promising results in models of chronic inflammation. Additionally, its ability to modulate neurotransmitter systems has made it an attractive candidate for further investigation in the treatment of mood disorders and cognitive impairments.

As research continues to uncover new therapeutic applications, Benzyl N-(2-methoxypyridin-4-yl)carbamate is poised to play a significant role in the development of next-generation pharmaceuticals. Its unique structural features and biological activities make it a valuable asset in drug discovery pipelines targeting a wide range of diseases. The ongoing exploration of its pharmacological properties ensures that this compound will remain at the forefront of medicinal chemistry research.

The future prospects for Benzyl N-(2-methoxypyridin-4-yl)carbamate are bright, with several ongoing studies aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological pathways continues to evolve, compounds like Benzyl N-(2-methoxypyridin-4-yl)carbamate will undoubtedly contribute significantly to advancements in human health.